Cas no 93983-21-2 (1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]-)
93983-21-2 structure
Product Name:1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]-
CAS No:93983-21-2
MF:C17H36O6
MW:336.464146614075
CID:806948
PubChem ID:3023233
Update Time:2025-04-19
1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]-
- 2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]propane-1,3-diol
- 2-ethyl-2-[[2-(hydroxymethyl)-2-[2-(hydroxymethyl)butoxymethyl]butoxy]methyl]propane-1,3-diol
- NS00063773
- DTXSID30916726
- EINECS 301-310-1
- 93983-21-2
- 2-Ethyl-2-{[2-(hydroxymethyl)-2-{[2-(hydroxymethyl)butoxy]methyl}butoxy]methyl}propane-1,3-diol
- 2-Ethyl-2-((2-(hydroxymethyl)-2-((2-(hydroxymethyl)butoxy)methyl)butoxy)methyl)propane-1,3-diol
-
- Inchi: 1S/C17H36O6/c1-4-15(7-18)8-22-13-17(6-3,11-21)14-23-12-16(5-2,9-19)10-20/h15,18-21H,4-14H2,1-3H3
- InChI Key: PRLKHYMOWYNKPG-UHFFFAOYSA-N
- SMILES: O(CC(CO)(CO)CC)CC(CO)(COCC(CO)CC)CC
Computed Properties
- Exact Mass: 336.251189
- Monoisotopic Mass: 336.251189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.4
- XLogP3: 0.4
Experimental Properties
- Density: 1.077
- Boiling Point: 497.5°Cat760mmHg
- Flash Point: 254.7°C
- Refractive Index: 1.49
1,3-Propanediol,2-ethyl-2-[[2-(hydroxymethyl)-2-[[2-(hydroxymethyl)butoxy]methyl]butoxy]methyl]- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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